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  • Product: Fmoc-Val-Ala-PAB-OH

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Fmoc-Val-Ala-PAB-OH: A Cornerstone Linker for Advanced Antibody-Drug Conjugates

This guide provides a comprehensive technical overview of (9H-fluoren-9-yl)methyl (S)-1-((S)-1-(4-(hydroxymethyl)phenylamino)-1-oxopropan-2-ylamino)-3-methyl-1-oxobutan-2-ylcarbamate, commonly known as Fmoc-Val-Ala-PAB-O...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of (9H-fluoren-9-yl)methyl (S)-1-((S)-1-(4-(hydroxymethyl)phenylamino)-1-oxopropan-2-ylamino)-3-methyl-1-oxobutan-2-ylcarbamate, commonly known as Fmoc-Val-Ala-PAB-OH. As a critical component in the field of targeted therapeutics, this linker system is instrumental in the design and synthesis of efficacious and stable antibody-drug conjugates (ADCs). We will delve into its chemical architecture, the elegant mechanism of its action, validated protocols for its application, and the strategic considerations for its use in drug development.

Core Architecture and Physicochemical Properties

Fmoc-Val-Ala-PAB-OH is a sophisticated, multi-component linker designed for controlled release of therapeutic payloads. Its structure is logically segmented into three functional units:

  • The Fmoc (Fluorenylmethyloxycarbonyl) Group: This is a base-labile protecting group for the N-terminus of the dipeptide. Its primary role is to prevent unwanted side-reactions during the initial conjugation of a payload to the linker's C-terminal end. Its removal under mild basic conditions, such as with piperidine, is a standard and highly efficient step in solid-phase peptide synthesis and bioconjugation workflows.[][2]

  • The Valine-Alanine (Val-Ala) Dipeptide: This sequence serves as the specific recognition motif for enzymatic cleavage. It is designed to be a substrate for proteases, most notably Cathepsin B, which are highly expressed within the lysosomes of tumor cells.[][4] The choice of Val-Ala is strategic; compared to the more traditional Val-Cit (Valine-Citrulline) linker, the Val-Ala dipeptide often exhibits lower hydrophobicity. This can be a significant advantage, as it may reduce the propensity for ADC aggregation, especially at higher drug-to-antibody ratios (DARs).[5][6]

  • The PAB (p-Aminobenzyl Alcohol) Spacer: This is a self-immolative unit.[7][8] Following enzymatic cleavage of the Val-Ala amide bond, the PAB spacer undergoes a spontaneous 1,6-elimination reaction. This electronic cascade results in the release of the attached payload in its native, unmodified form, along with carbon dioxide and an aza-quinone methide.[5] The self-immolative nature is crucial as it ensures that no part of the linker remains attached to the drug, which could otherwise impede its therapeutic activity.

Quantitative Data Summary

The fundamental properties of Fmoc-Val-Ala-PAB-OH are summarized below for quick reference.

PropertyValueSource(s)
CAS Number 1394238-91-5[9][10][11]
Molecular Formula C₃₀H₃₃N₃O₅[9][10][11]
Molecular Weight 515.60 g/mol [9][11][12]
Appearance White to off-white solid[9]
Purity Typically ≥97%[11]
Solubility Soluble in DMSO, DMF[9][12]
Storage -20°C, under nitrogen[9][11]
Chemical Structure Diagram

Caption: Chemical structure of Fmoc-Val-Ala-PAB-OH.

Mechanism of Action: A Cascade of Targeted Release

The therapeutic efficacy of an ADC constructed with Fmoc-Val-Ala-PAB-OH is entirely dependent on its ability to remain stable in systemic circulation and to release its cytotoxic payload only upon reaching the target cell. This is achieved through a precisely engineered two-step process.

Step 1: Enzymatic Cleavage Upon internalization of the ADC into a target cancer cell, it is trafficked to the lysosome. The acidic and enzyme-rich environment of the lysosome contains a high concentration of proteases, such as Cathepsin B.[] This enzyme specifically recognizes and hydrolyzes the peptide bond between the Alanine and the p-aminobenzyl amine of the PAB spacer. This cleavage event is the trigger for the entire drug release cascade. The stability of the Val-Ala linker in plasma, which has a neutral pH and lower concentrations of these specific proteases, is a key design feature that minimizes premature drug release and associated off-target toxicity.[6][13]

Step 2: Self-Immolation The enzymatic cleavage unmasks a free amine on the PAB group. This initiates a rapid, spontaneous 1,6-elimination reaction. The lone pair of electrons on the aniline nitrogen pushes into the aromatic ring, leading to the expulsion of the payload, which is connected via a carbamate linkage. This process is irreversible and results in the release of the unmodified, fully active drug, carbon dioxide, and the harmless aza-quinone methide byproduct.[5][7][8] This "self-immolative" characteristic is a hallmark of advanced linker design, ensuring clean and efficient payload delivery at the site of action.[14]

Drug Release Mechanism Diagram

Cleavage_Mechanism cluster_0 Inside Lysosome ADC Antibody-Linker(Val-Ala-PAB)-Drug CleavedLinker Antibody-Linker(Val-Ala) + PAB-Drug ADC->CleavedLinker Cathepsin B Cleavage ReleasedDrug Active Drug CleavedLinker->ReleasedDrug 1,6 Self-Immolation Byproducts CO2 + Aza-quinone Methide CleavedLinker->Byproducts ADC_Synthesis_Workflow start Start Materials: - Fmoc-Val-Ala-PAB-OH - Amine-Payload - Thiol-reactive Antibody step1 Step 1: Payload Conjugation Activate PAB-OH and react with payload amine. start->step1 qc1 QC 1: LC-MS Analysis Confirm Fmoc-Val-Ala-PAB-Payload formation. step1->qc1 step2 Step 2: Fmoc Deprotection Treat with piperidine in DMF. qc1->step2 Proceed if pure qc2 QC 2: LC-MS Analysis Confirm formation of H2N-Val-Ala-PAB-Payload. step2->qc2 step3 Step 3: Linker-Payload Activation Create maleimide-reactive species (e.g., via MC-OSu). qc2->step3 Proceed if deprotected qc3 QC 3: LC-MS Analysis Confirm formation of MC-Val-Ala-PAB-Payload. step3->qc3 step4 Step 4: Antibody Conjugation React activated linker-payload with reduced antibody. qc3->step4 Proceed if activated step5 Step 5: Purification & Formulation Purify ADC (e.g., SEC) and buffer exchange. step4->step5 end Final ADC Product step5->end

Caption: Validated workflow for ADC synthesis.

Part A: Conjugation of Payload to Fmoc-Val-Ala-PAB-OH

This protocol assumes the payload contains a primary or secondary amine for carbamate linkage. The PAB-OH must first be activated, for example, by converting it to a p-nitrophenyl (PNP) carbonate.

  • Activation of Linker (Fmoc-Val-Ala-PAB-PNP Synthesis):

    • Dissolve Fmoc-Val-Ala-PAB-OH (1.0 eq) in anhydrous dichloromethane (DCM).

    • Add pyridine (1.5 eq) and cool the solution to 0°C.

    • Slowly add p-nitrophenyl chloroformate (1.2 eq) dissolved in anhydrous DCM.

    • Causality: The pyridine acts as a base to deprotonate the alcohol, making it a more potent nucleophile to attack the chloroformate. The PNP group is an excellent leaving group, creating a stable, activated linker ready for conjugation. [] * Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS.

    • Upon completion, wash the reaction mixture with dilute HCl, then saturated NaHCO₃, and finally brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield Fmoc-Val-Ala-PAB-PNP.

  • Conjugation to Amine-Payload:

    • Dissolve the amine-containing payload (1.0 eq) and the activated Fmoc-Val-Ala-PAB-PNP (1.1 eq) in anhydrous dimethylformamide (DMF).

    • Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 eq).

    • Causality: DMF is an excellent polar aprotic solvent for this reaction. DIPEA facilitates the reaction without competing as a nucleophile. [15] * Stir the reaction under an inert nitrogen atmosphere at room temperature for 12-24 hours.

  • QC Checkpoint 1 & Purification:

    • Monitor the reaction progress by LC-MS to confirm the formation of the desired Fmoc-Val-Ala-PAB-Payload conjugate.

    • Self-Validation: The expected mass increase corresponds to the mass of the linker minus the mass of the PNP leaving group. The absence of starting materials indicates reaction completion.

    • Purify the product using reverse-phase HPLC to obtain the pure conjugate.

Part B: Synthesis of the Final ADC
  • Fmoc Deprotection:

    • Dissolve the purified Fmoc-Val-Ala-PAB-Payload in DMF.

    • Add piperidine to a final concentration of 20% (v/v).

    • Stir at room temperature for 30-60 minutes.

    • Causality: Piperidine is a secondary amine base that efficiently cleaves the Fmoc group via a β-elimination mechanism. [2]

  • QC Checkpoint 2 & Workup:

    • Confirm complete deprotection by LC-MS. The mass should decrease by the mass of the Fmoc group (222.24 Da).

    • Self-Validation: A clean conversion to the free amine product is required before proceeding.

    • Remove DMF and excess piperidine under high vacuum or by precipitation in a non-polar solvent like diethyl ether.

  • Antibody Preparation and Conjugation:

    • Reduce a monoclonal antibody (previously buffer-exchanged into a phosphate buffer) using a reducing agent like TCEP to expose free cysteine thiols.

    • Separately, functionalize the deprotected H₂N-Val-Ala-PAB-Payload with a thiol-reactive moiety, such as by reacting it with an NHS-ester of a maleimide-containing crosslinker (e.g., MC-OSu).

    • Add the maleimide-activated linker-payload to the reduced antibody solution at a specific molar ratio to control the final DAR.

    • Incubate at 4°C for 12-18 hours.

  • QC Checkpoint 3 & Final Purification:

    • Quench any unreacted maleimides with N-acetylcysteine.

    • Purify the resulting ADC from unconjugated payload and antibody fragments using size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

    • Self-Validation: The final ADC product should be characterized by Hydrophobic Interaction Chromatography (HIC) to determine the DAR distribution and by SEC to confirm purity and quantify aggregation levels.

Field-Proven Insights: Advantages and Strategic Considerations

  • Reduced Aggregation: The Val-Ala dipeptide's lower hydrophobicity compared to Val-Cit is a key advantage, potentially allowing for the successful development of ADCs with higher DARs without inducing significant aggregation, which can compromise efficacy and safety. [5][6]* High Plasma Stability: Like other dipeptide linkers, the Val-Ala construct is designed for high stability in human plasma, which is critical for ensuring the ADC reaches its target before releasing its payload. [13]* Versatility: The PAB-OH moiety allows for straightforward activation and conjugation to a wide variety of amine- and hydroxyl-containing payloads through stable carbamate or carbonate bonds, respectively. [16][17]* Consideration for Species-Specific Stability: A critical consideration in preclinical development is the potential for species-dependent plasma stability. For instance, some dipeptide linkers, including Val-Cit, have shown instability in rodent plasma due to cleavage by carboxylesterases, an issue that must be carefully evaluated for the Val-Ala linker in relevant preclinical models. [18][19]

Conclusion

Fmoc-Val-Ala-PAB-OH represents a highly refined and strategically designed linker for the development of next-generation antibody-drug conjugates. Its architecture provides a robust platform for attaching potent payloads to antibodies, while its protease-cleavable and self-immolative mechanism ensures targeted drug release and high therapeutic efficacy. The insights and protocols provided in this guide serve as a foundational resource for researchers and drug developers aiming to harness the full potential of this powerful ADC technology.

References

  • Tran, T.-T., & Ho, R. J. (2021). Self-immolative Linkers in Prodrugs and Antibody Drug Conjugates in Cancer Treatment. Current Medicinal Chemistry, 28. Retrieved from [Link]

  • Tran, T.-T., & Ho, R. J. (2021). Self-immolative Linkers in Prodrugs and Antibody Drug Conjugates in Cancer Treatment. ResearchGate. Retrieved from [Link]

  • American Chemical Society. (n.d.). GlyPro as a self-immolative spacer for the release of payloads from antibody-drug-conjugates. Retrieved from [Link]

  • Royal Society of Chemistry. (2019). A light-responsive, self-immolative linker for controlled drug delivery via peptide- and protein-drug conjugates. Chemical Science. Retrieved from [Link]

  • SigutLabs. (2025, May 15). Exploring Self-Immolative Linkers in ADCs: Beyond the Classics. Retrieved from [Link]

  • Spring, D. (2019, August 21). Cleavable linkers in antibody–drug conjugates. University of Cambridge. Retrieved from [Link]

  • ResearchGate. (n.d.). Cathepsin B‐induced cleavage of Val‐Ala‐02 in various DNA structures. Retrieved from [Link]

  • Metathesis. (2024, April 22). Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method. Retrieved from [Link]

  • ACS Publications. (2024, October 15). Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Fmoc-Val-Cit-PAB-OH. Retrieved from [Link]

  • American Chemical Society. (2024, March 20). Synthesis and biological evaluation of cathepsin B cleavable drug-linker constructs featuring modified spacers with novel phenolic payload KGP18. Retrieved from [Link]

  • MDPI. (2024, February 2). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Encyclopedia. Retrieved from [Link]

  • Su, Z., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Acta Pharmaceutica Sinica B, 11(12), 3889-3907. Retrieved from [Link]

  • Al Musaimi, O., et al. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Methods and Protocols, 6(6), 110. Retrieved from [Link]

Sources

Exploratory

A Technical Guide to the Application of Fmoc-Val-Ala-PAB-OH in Advanced Drug Conjugate Development

This guide provides an in-depth technical examination of Fmoc-Val-Ala-PAB-OH, a critical linker molecule in the field of targeted therapeutics, particularly Antibody-Drug Conjugates (ADCs). We will move beyond a superfic...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical examination of Fmoc-Val-Ala-PAB-OH, a critical linker molecule in the field of targeted therapeutics, particularly Antibody-Drug Conjugates (ADCs). We will move beyond a superficial overview to dissect its mechanism of action, provide field-proven insights into its application, and offer detailed protocols to empower researchers in its effective utilization.

Core Concept: The Architecture of a Precision-Guided Therapeutic

The efficacy of an Antibody-Drug Conjugate (ADC) is not solely dependent on the antibody's specificity or the payload's potency. The linker connecting these two components is a critical determinant of the ADC's success, governing its stability in circulation and the efficiency of drug release at the target site. Fmoc-Val-Ala-PAB-OH is a premier example of a sophisticated, enzymatically cleavable linker system designed for this purpose.

Its structure is a testament to rational drug design:

  • Fmoc (Fluorenylmethyloxycarbonyl chloride): A base-labile protecting group on the valine's N-terminus. This is a crucial feature for synthetic chemists, enabling regioselective reactions during the multi-step process of payload attachment and subsequent conjugation to the antibody. Its removal is a standard procedure in solid-phase peptide synthesis, typically achieved using a piperidine solution.

  • Val-Ala (Valine-Alanine): This dipeptide sequence is the lynchpin of the linker's conditional lability. It is specifically engineered to be a substrate for Cathepsin B, a lysosomal protease that is often upregulated in tumor cells and is highly active in the acidic environment of the lysosome. This enzymatic targeting ensures that significant payload release is localized to the intracellular compartment of the target cell, sparing healthy tissues.

  • PAB (p-aminobenzyl alcohol): This unit acts as a self-immolative spacer. It is the bridge between the enzymatic cleavage site (Val-Ala) and the cytotoxic payload. Once Cathepsin B cleaves the peptide bond C-terminal to alanine, the PAB linker undergoes a spontaneous 1,6-elimination reaction, releasing the unmodified, fully active drug.

  • OH (Hydroxyl Group): This is the reactive handle on the PAB spacer where the cytotoxic drug is attached, typically via a carbonate or carbamate bond.

The strategic combination of these elements creates a linker that is stable in systemic circulation (pH 7.4), but rapidly degrades upon internalization into the target cancer cell's lysosome.

Mechanism of Action: A Two-Stage Intracellular Release

The therapeutic action of an ADC utilizing a Val-Ala-PAB linker is a precisely orchestrated, two-step intracellular process. Understanding this causality is fundamental to troubleshooting ADC performance and designing next-generation linkers.

Step 1: Enzymatic Cleavage by Cathepsin B

Upon binding to a target antigen on a cancer cell, the ADC is internalized via receptor-mediated endocytosis.[1] The resulting endosome traffics to and fuses with a lysosome. The acidic environment (pH 4.5-5.5) and high concentration of proteases within the lysosome are the key to activating the linker.[2] Cathepsin B, a cysteine protease often overexpressed in tumor cells, recognizes the Val-Ala dipeptide sequence.[] The enzyme hydrolyzes the peptide bond between alanine and the PAB spacer. This cleavage event is the trigger for the subsequent release of the payload.[][4]

Step 2: Self-Immolation of the PAB Spacer

The cleavage of the amide bond unmasks a free aniline nitrogen on the p-aminobenzyl group.[5] This initiates a rapid, spontaneous, and irreversible 1,6-electronic cascade, also known as self-immolation.[5][6] This chemical rearrangement results in the fragmentation of the PAB spacer into two components: the unmodified, fully active cytotoxic payload and aza-quinone methide, which is subsequently quenched by water.[5][7] This self-immolative property is a critical design feature, as it ensures the efficient and traceless release of the payload in its native, most potent form.[5]

G cluster_0 Inside Target Cell Lysosome (pH 4.5-5.5) cluster_1 Systemic Circulation (pH 7.4) ADC Antibody Val-Ala-PAB-Payload Cleavage Step 1: Enzymatic Cleavage ADC:f0->Cleavage Recognizes Val-Ala Cathepsin_B Cathepsin B (Upregulated Protease) Cathepsin_B->Cleavage Intermediate Antibody-Val-Ala H₂N-PAB-Payload Cleavage->Intermediate Hydrolysis Self_Immolation Step 2: 1,6-Self-Immolation (Spontaneous Cascade) Intermediate:f0->Self_Immolation Unmasked Aniline Products Free Active Payload Aza-quinone Methide Self_Immolation->Products Fragmentation ADC_stable ADC is Stable

Caption: Mechanism of ADC payload release via the Val-Ala-PAB linker.

Comparative Analysis & Field Insights

While the Val-Cit (Valine-Citrulline) dipeptide is the most common Cathepsin B-cleavable linker in approved ADCs, the Val-Ala variant offers distinct advantages and considerations.[7]

FeatureVal-Ala LinkerVal-Cit LinkerRationale & Expert Insight
Cleavage Rate Slower than Val-CitFaster in isolated enzyme assaysIn an isolated Cathepsin B cleavage assay, the Val-Ala linker was cleaved at half the rate of the Val-Cit linker.[4] However, this can be advantageous, potentially leading to a better therapeutic index by reducing premature drug release. The in-vivo relevance depends on the specific ADC and tumor model.
Hydrophobicity LowerHigherThe lower hydrophobicity of Val-Ala can be a significant benefit.[4] Highly hydrophobic linkers can induce ADC aggregation, leading to poor pharmacokinetics and potential immunogenicity.[6] The Val-Ala linker has been shown to permit a high drug-to-antibody ratio (DAR) of up to 7.4 with limited aggregation (<10%).[]
Bystander Effect YesYesBoth linkers, upon releasing a membrane-permeable payload, can induce a "bystander effect," where the released drug diffuses out of the target cell and kills neighboring antigen-negative tumor cells. This is crucial for treating heterogeneous tumors.
Plasma Stability HighGenerally HighBoth linkers are designed for high stability in plasma, a critical feature to minimize off-target toxicity.[][6] The amide bond is stable at physiological pH, preventing significant payload release before the ADC reaches the target lysosome.

Expert Insight: The choice between Val-Ala and Val-Cit is not always straightforward. While Val-Cit's faster cleavage kinetics might seem superior, the lower hydrophobicity and potentially more controlled release profile of Val-Ala make it an excellent candidate, especially when working with hydrophobic payloads or aiming for a high DAR. The "slower" cleavage is often more than sufficient in the high-enzyme environment of the lysosome.

Experimental Protocol: Payload Conjugation to Fmoc-Val-Ala-PAB-OH

This protocol outlines a representative, two-step synthetic workflow for the conjugation of a hydroxyl-containing payload (Drug-OH) to the linker, followed by Fmoc deprotection to prepare it for subsequent conjugation to a maleimide-functionalized antibody.

Trustworthiness through Self-Validation: Each step includes an analytical checkpoint. Do not proceed to the next step without validating the outcome of the previous one.

Part A: Activation of Payload and Conjugation to Linker

Objective: To activate a hydroxyl-containing payload using p-nitrophenyl chloroformate and couple it to the hydroxyl group of Fmoc-Val-Ala-PAB-OH.

Materials:

  • Fmoc-Val-Ala-PAB-OH (M.W. 515.60)

  • Payload with a hydroxyl group (Drug-OH)

  • p-Nitrophenyl chloroformate (PNP-Cl)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous Dichloromethane (DCM)

  • Anhydrous Dimethylformamide (DMF)

  • Reverse-phase HPLC system

  • Mass Spectrometer (LC-MS)

Methodology:

  • Payload Activation (Creation of Carbonate):

    • Dissolve Drug-OH (1.0 eq) in anhydrous DCM.

    • Cool the solution to 0°C in an ice bath.

    • Add p-Nitrophenyl chloroformate (1.2 eq) and DIPEA (2.0 eq).

    • Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours.

    • Validation Checkpoint 1: Monitor the reaction by TLC or LC-MS to confirm the consumption of Drug-OH and the formation of the activated PNP-carbonate intermediate.

  • Conjugation to Linker:

    • In a separate flask, dissolve Fmoc-Val-Ala-PAB-OH (1.1 eq) in anhydrous DMF.

    • Add DIPEA (2.0 eq) to this solution.

    • Slowly add the activated payload solution from Step 1 to the linker solution.

    • Stir the reaction at room temperature overnight (12-16 hours) under an inert atmosphere (N₂ or Ar).

    • Validation Checkpoint 2: Monitor the reaction by LC-MS to confirm the formation of the desired product, Fmoc-Val-Ala-PAB-O-Drug. The expected mass will be (M.W. of Linker + M.W. of Drug - M.W. of H₂O).

  • Purification:

    • Quench the reaction with a small amount of water.

    • Dilute the mixture with an appropriate solvent (e.g., ethyl acetate) and perform aqueous washes.

    • Concentrate the organic layer under reduced pressure.

    • Purify the crude product by flash chromatography or preparative HPLC to obtain the pure Fmoc-Val-Ala-PAB-O-Drug.

    • Validation Checkpoint 3: Confirm the purity (>95%) and identity of the final product by analytical HPLC and high-resolution mass spectrometry.

Part B: Fmoc Deprotection

Objective: To remove the Fmoc protecting group to reveal the terminal amine, which is necessary for conjugation to an antibody.

Materials:

  • Fmoc-Val-Ala-PAB-O-Drug (from Part A)

  • Piperidine

  • Dimethylformamide (DMF)

Methodology:

  • Deprotection Reaction:

    • Dissolve the purified product from Part A in DMF to create a 20% (v/v) solution of piperidine.

    • Stir the reaction at room temperature for 1-2 hours.

    • Validation Checkpoint 4: Monitor the deprotection by LC-MS. Observe the disappearance of the starting material and the appearance of the deprotected product (H₂N-Val-Ala-PAB-O-Drug). The expected mass will be the mass of the protected product minus the mass of the Fmoc group (222.24 Da).

  • Workup and Isolation:

    • Concentrate the reaction mixture under high vacuum to remove the piperidine and DMF.

    • The resulting crude amine can often be used directly in the next conjugation step or can be purified by HPLC if necessary.

G cluster_A Part A: Payload Coupling cluster_B Part B: Fmoc Deprotection DrugOH Drug-OH PNPCl PNP-Cl, DIPEA in DCM ActivatedDrug Activated Drug (PNP Carbonate) PNPCl->ActivatedDrug Activate Coupled Fmoc-Val-Ala-PAB-Drug ActivatedDrug->Coupled Couple VC1 VC1: LC-MS ActivatedDrug->VC1 Linker Fmoc-Val-Ala-PAB-OH + DIPEA in DMF Linker->Coupled PurifyA HPLC Purification Coupled->PurifyA VC2 VC2: LC-MS Coupled->VC2 Deprotection 20% Piperidine in DMF PurifyA->Deprotection React VC3 VC3: HPLC, HRMS PurifyA->VC3 FinalProduct H₂N-Val-Ala-PAB-Drug (Ready for mAb conjugation) Deprotection->FinalProduct Deprotect VC4 VC4: LC-MS FinalProduct->VC4

Caption: Synthetic workflow for payload attachment and linker deprotection.

Conclusion and Future Outlook

Fmoc-Val-Ala-PAB-OH is a highly effective and rationally designed ADC linker that enables tumor-specific intracellular drug release. Its mechanism, predicated on Cathepsin B cleavage and subsequent self-immolation, provides a robust platform for developing ADCs with a wide therapeutic window. Its favorable hydrophobicity profile compared to other dipeptide linkers makes it particularly suitable for constructing ADCs with high drug loading without compromising stability. As ADC technology continues to evolve, the principles embodied by the Val-Ala-PAB system—enzymatic specificity, conditional lability, and traceless drug release—will remain central to the design of the next generation of precision therapeutics.

References

  • National Center for Biotechnology Information. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Available at: [Link].

  • ResearchGate. Cathepsin B‐induced cleavage of Val‐Ala‐02 in various DNA structures.... Available at: [Link].

  • David Spring's group. Cleavable linkers in antibody–drug conjugates. Available at: [Link].

  • GeneMedi. Main elements of antibody-drug conjugate (ADC):Linker (cleavable/non-cleavable, structure and mechanism). Available at: [Link].

  • Sciclix. 1.2. Linker Design, Connectivity, Degradability, and Drug-Antibody Ratio (DAR). Available at: [Link].

  • National Center for Biotechnology Information. Advanced Pyrrolidine‐Carbamate Self‐Immolative Spacer with Tertiary Amine Handle Induces Superfast Cyclative Drug Release. Available at: [Link].

  • ResearchGate. Evolution of PAB-based self-immolative spacers from the... Available at: [Link].

  • ACS Publications. Immolation of p-Aminobenzyl Ether Linker and Payload Potency and Stability Determine the Cell-Killing Activity of Antibody–Drug Conjugates with Phenol-Containing Payloads. Available at: [Link].

  • SigutLabs. Exploring Self-Immolative Linkers in ADCs: Beyond the Classics. Available at: [Link].

  • American Chemical Society. Synthesis and biological evaluation of cathepsin B cleavable drug-linker constructs featuring modified spacers with novel phenolic payload KGP18. Available at: [Link].

  • National Center for Biotechnology Information. Current ADC Linker Chemistry. Available at: [Link].

Sources

Foundational

understanding the role of PAB in ADC linkers

The Mechanistic and Synthetic Paradigm of PAB in Antibody-Drug Conjugate Linkers: A Technical Whitepaper Executive Summary The development of Antibody-Drug Conjugates (ADCs) relies heavily on the precision of linker chem...

Author: BenchChem Technical Support Team. Date: March 2026

The Mechanistic and Synthetic Paradigm of PAB in Antibody-Drug Conjugate Linkers: A Technical Whitepaper

Executive Summary

The development of Antibody-Drug Conjugates (ADCs) relies heavily on the precision of linker chemistry to ensure systemic stability during circulation and rapid, traceless drug release within the tumor microenvironment. Among the most successful innovations in this space is the incorporation of the para-aminobenzyl alcohol (PAB) or para-aminobenzyl carbamate (PABC) self-immolative spacer. This whitepaper provides an in-depth technical analysis of the PAB spacer, detailing its mechanistic causality, quantitative kinetics, and the self-validating synthetic protocols required for modern ADC development.

The Chemistry of Self-Immolation: Causality in Design

The primary challenge in designing protease-cleavable linkers is steric hindrance. While dipeptide sequences like Valine-Citrulline (Val-Cit) are highly specific substrates for the lysosomal enzyme Cathepsin B, attaching a bulky cytotoxic payload (e.g., MMAE, Doxorubicin) directly to the dipeptide physically blocks the enzyme's S1 and S2 subsites[1].

To circumvent this, the PABC spacer is inserted between the dipeptide and the payload. The mechanism of action follows a precise, sequential logic:

  • Enzymatic Recognition: Cathepsin B accommodates the hydrophobic Valine in its S2 subsite and the hydrophilic Citrulline in its S1 subsite[2].

  • Amide Hydrolysis: The enzyme's Cys-His catalytic dyad hydrolyzes the amide bond connecting the C-terminus of Citrulline to the aniline nitrogen of the PABC spacer[2].

  • 1,6-Elimination Cascade: The cleavage generates an electronically unstable intermediate. The newly liberated aniline amine acts as an electron donor, pushing electron density into the aromatic ring. This triggers a spontaneous 1,6-elimination reaction, fracturing the benzylic carbamate bond[2].

  • Traceless Release: The spacer fragments into carbon dioxide, an aza-quinone methide byproduct, and the free, chemically unmodified payload[3]. Releasing the unmodified drug is critical, as retaining even a small linker fragment can drastically reduce the payload's tubulin- or DNA-binding affinity.

G ADC ADC Binds Antigen Endosome Endocytosis ADC->Endosome Lysosome Lysosomal Fusion (Cathepsin B active) Endosome->Lysosome Cleavage Val-Cit Cleavage Lysosome->Cleavage PAB PAB 1,6-Elimination (Self-Immolation) Cleavage->PAB Payload Free Payload Release PAB->Payload

Caption: ADC internalization, lysosomal trafficking, and PAB-mediated payload release pathway.

Kinetic Dynamics and Stability Profiles

The choice of dipeptide and the inclusion of the PABC spacer profoundly impact both the cleavage efficiency in the lysosome and the stability of the ADC in systemic circulation.

Table 1: Comparative Cleavage and Stability Kinetics of ADC Linkers

Dipeptide LinkerSpacerCathepsin B Cleavage (t½)Human Plasma StabilityMouse Plasma Stability
Val-Cit PABC ~240 minHighly Stable (>200 days)Moderate (t½ ~80 h)
Phe-Lys PABC ~8 minStable (~30 days)Low (t½ ~12.5 h)
Val-Cit None No HydrolysisN/AN/A

Data synthesized from foundational kinetic studies on dipeptide linker cleavage[4].

The Causality of Species-Specific Instability: As demonstrated in Table 1, the Val-Cit-PABC linker is highly stable in human plasma, which is a critical parameter for minimizing off-target toxicity in clinical applications. However, in murine models, the linker exhibits premature cleavage (t½ ~80 hours)[4]. This is not due to systemic Cathepsin B, but rather an extracellular serine protease known as Carboxylesterase 1C (Ces1C), which is highly expressed in mouse plasma but absent in humans[5]. Drug development professionals must account for this discrepancy during preclinical xenograft evaluations, often requiring the use of Ces1C knockout mice or modified attachment sites to accurately model human pharmacokinetics[1].

Experimental Workflows: Synthesis and Bioconjugation

The synthesis of a Val-Cit-PABC-based ADC requires rigorous control over reaction conditions to prevent epimerization and premature linker degradation. The following self-validating protocol outlines the generation of a standard Maleimidocaproyl (MC)-Val-Cit-PABC-MMAE conjugate.

Step-by-Step Synthesis Protocol:

  • Peptide-Spacer Coupling: React Fmoc-Val-Cit-OH with para-aminobenzyl alcohol (PABOH) using HATU and DIPEA in DMF.

    • Causality: HATU is selected as the coupling reagent because it efficiently drives the formation of sterically hindered amides while minimizing the epimerization of the citrulline stereocenter.

  • Payload Attachment (Carbamate Formation): Activate the benzylic hydroxyl group of the resulting Fmoc-Val-Cit-PABOH with bis(p-nitrophenyl) carbonate to form a highly reactive mixed carbonate. Introduce MMAE and HOBt.

    • Causality: The mixed carbonate readily reacts with the secondary amine of MMAE, forming a stable carbamate linkage that will later serve as the breaking point for the 1,6-elimination.

  • Linker Assembly: Deprotect the Fmoc group using diethylamine, then react the free amine with MC-OSu (Maleimidocaproyl N-hydroxysuccinimide ester) to yield the final MC-Val-Cit-PABC-MMAE construct.

  • Antibody Reduction: Incubate the monoclonal antibody (mAb) with 2-5 molar equivalents of TCEP (Tris(2-carboxyethyl)phosphine) at 37°C for 90 minutes[6].

    • Causality: TCEP is utilized instead of DTT because it selectively reduces interchain disulfide bonds to reveal reactive thiols without reacting with the maleimide group during the subsequent conjugation step.

  • Bioconjugation: Add the synthesized linker-payload (in 8% v/v DMA) to the reduced mAb. The maleimide undergoes a rapid Michael addition with the free thiols to form a stable thioether bond.

Synthesis Step1 Fmoc-Val-Cit-OH + PABOH (HATU Coupling) Step2 Payload Attachment (Carbamate Formation) Step1->Step2 Step3 Fmoc Deprotection & MC-OSu Addition Step2->Step3 Step5 Conjugation (Michael Addition) Step3->Step5 Linker-Payload Step4 mAb Reduction (TCEP) Step4->Step5

Caption: Step-by-step chemical synthesis of MC-Val-Cit-PABC-Payload and mAb conjugation.

In Vitro Validation: Self-Validating Cleavage Assay

To ensure the synthesized linker functions as intended, its susceptibility to Cathepsin B must be validated in vitro. The following protocol is designed as a self-validating system to eliminate false negatives caused by enzyme denaturation.

Fluorogenic/LC-MS Cleavage Protocol:

  • Buffer Preparation: Prepare a 50 mM sodium acetate buffer adjusted to pH 5.0–5.5.

    • Causality: Cathepsin B is a lysosomal enzyme; it denatures and loses its structural integrity at physiological pH (7.4). The acidic buffer strictly mimics the lysosomal microenvironment[2].

  • Enzyme Activation: Add 2–5 mM Dithiothreitol (DTT) to the buffer immediately before use.

    • Causality: Cathepsin B relies on a Cys-His catalytic dyad. The active site cysteine (Cys29) must remain in a reduced, nucleophilic state. Without DTT, the enzyme rapidly oxidizes in vitro, leading to a complete loss of catalytic activity and false-negative cleavage results[2].

  • Substrate Incubation: Introduce the ADC or a model Val-Cit-PABC-AMC (7-amino-4-methylcoumarin) substrate (10 µM) into the buffer[2].

  • Monitoring: Add activated human Cathepsin B (1 U/mL) and incubate at 37°C. Quantify the payload release via LC-MS/MS (or fluorescence at Ex/Em 380/460 nm for AMC) over a 6-hour time course. A parallel control lacking Cathepsin B must be run to validate that any observed hydrolysis is purely enzymatic and not an artifact of buffer instability.

Conclusion

The integration of the PABC self-immolative spacer fundamentally resolved the steric limitations of early peptide-based ADCs. By acting as a spatial buffer that spontaneously disintegrates upon enzymatic trigger, PABC ensures the traceless delivery of highly potent cytotoxins. Understanding the precise causality behind its 1,6-elimination mechanism, species-specific stability profiles, and the rigorous chemical conditions required for its synthesis is paramount for researchers engineering the next generation of targeted therapeutics.

References

1.2 - Benchchem 2. 3 - MDPI 3.1 - PMC - NIH 4. 6 - Journal of Medicinal Chemistry (ACS Publications) 5.4 - PMC - NIH 6.5 - AACR Journals

Sources

Protocols & Analytical Methods

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Conjugation Yield with Fmoc-Val-Ala-PAB-OH

Welcome to the technical support center for bioconjugation applications. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the Fmoc-Val-Ala-PAB-OH...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for bioconjugation applications. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the Fmoc-Val-Ala-PAB-OH linker system. As Senior Application Scientists, we have compiled this resource based on field-proven insights and established chemical principles to help you diagnose and resolve issues related to low conjugation yield.

Frequently Asked Questions (FAQs)
Q1: What is Fmoc-Val-Ala-PAB-OH and what is its role in bioconjugation?

Fmoc-Val-Ala-PAB-OH is a versatile, enzyme-cleavable linker commonly used in the synthesis of Antibody-Drug Conjugates (ADCs) and other targeted therapies.[1][2][3][4][5] It is composed of three key components:

  • Fmoc (9-fluorenylmethoxycarbonyl): An amine-protecting group that is stable under many reaction conditions but can be selectively removed using a mild base, typically piperidine.[6][7] This allows for subsequent conjugation steps after the initial payload is attached.

  • Val-Ala (Valine-Alanine): A dipeptide sequence that serves as a substrate for lysosomal proteases like Cathepsin B.[4][7][8] This enzyme is often upregulated in tumor cells, enabling the specific release of the cytotoxic payload within the target cell, which minimizes systemic toxicity.[9][]

  • PAB-OH (p-aminobenzyl alcohol): This is a self-immolative spacer.[8][11] The hydroxyl (-OH) group is the initial point of attachment for a payload, typically through an activation step. After the Val-Ala sequence is cleaved by Cathepsin B, the PAB moiety undergoes a spontaneous 1,6-elimination reaction to release the unmodified, active payload.[11][12]

Q2: What is the general mechanism for conjugating a payload to the Fmoc-Val-Ala-PAB-OH linker?

The conjugation process is not a direct reaction with the hydroxyl group. The PAB-OH moiety must first be "activated" to transform the hydroxyl into a good leaving group, making the benzylic carbon susceptible to nucleophilic attack by the payload (e.g., a molecule with a primary amine).

A common strategy involves converting the alcohol into an activated carbonate, such as a p-nitrophenyl (PNP) carbonate. This is typically achieved by reacting Fmoc-Val-Ala-PAB-OH with p-nitrophenyl chloroformate. The resulting Fmoc-Val-Ala-PAB-PNP is a stable, yet reactive, intermediate. This activated linker can then efficiently react with an amine-containing payload to form a stable carbamate bond, releasing p-nitrophenolate as a byproduct.[13]

Troubleshooting Guide: Low Conjugation Yield
Q3: My conjugation yield is unexpectedly low. Where should I start my investigation?

Low yield is a common but solvable problem. A systematic approach is crucial. The overall process can be broken down into three phases: 1) Linker Integrity , 2) Linker Activation , and 3) Payload Conjugation . An issue in any of these phases can lead to a poor final yield.

Below is a logical workflow to diagnose the problem.

G cluster_0 Phase 1: Linker Integrity cluster_1 Phase 2: Linker Activation cluster_2 Phase 3: Payload Conjugation cluster_3 Phase 4: Analysis & Purification start Low Yield Observed linker_quality Assess Linker Quality (Purity, Degradation, Solubility) start->linker_quality Start Here activation_check Verify Activation Step (Reagents, Conditions, Hydrolysis) linker_quality->activation_check If Linker OK conjugation_check Analyze Conjugation Reaction (pH, Side Reactions, Stoichiometry) activation_check->conjugation_check If Activation OK analysis_check Review Analysis & Purification (Quantification, Product Loss) conjugation_check->analysis_check If Conjugation OK end_node Yield Optimized analysis_check->end_node

Caption: Systematic workflow for troubleshooting low conjugation yield.
Q4: How do I know if my Fmoc-Val-Ala-PAB-OH linker is the problem?

The quality and stability of your starting linker are paramount.[14] Before troubleshooting downstream steps, you must validate this critical reagent.

  • Possible Cause: Linker Degradation.

    • Why it happens: Fmoc-Val-Ala-PAB-OH is susceptible to degradation, especially with improper storage. It should be stored at -20°C under an inert atmosphere (e.g., argon or nitrogen) and protected from moisture.[2][7]

    • How to diagnose: Use Reversed-Phase HPLC (RP-HPLC) to check for purity. A fresh, high-quality linker should show a single major peak (>95% purity). The presence of multiple new peaks suggests degradation. Confirm the identity of the main peak and impurities using Liquid Chromatography-Mass Spectrometry (LC-MS).[9]

    • Solution: Purchase a new, certified batch of the linker. Always store it in small aliquots under inert gas to minimize freeze-thaw cycles and exposure to air and moisture.

  • Possible Cause: Poor Solubility.

    • Why it happens: This linker has limited solubility in aqueous solutions and is only slightly soluble in common organic solvents.[1] If the linker is not fully dissolved before the activation step, the effective concentration will be much lower than calculated, leading to poor yield.

    • How to diagnose: Visually inspect the solution. Any cloudiness or visible precipitate indicates a solubility issue.

    • Solution: Use fresh, anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to dissolve the linker.[1][5] Gentle warming or sonication can aid dissolution. Ensure the linker is completely dissolved before adding other reagents.

SolventSolubilityNotes
DMSO Soluble (e.g., up to 100 mg/mL)Use fresh, anhydrous grade to avoid moisture-related side reactions.[5]
DMF Slightly SolubleAnhydrous grade is essential. Often used in the activation step.[1][13]
Water InsolubleNot a suitable solvent for the initial dissolution.[5]
Ethanol InsolubleNot a suitable solvent.[5]
Q5: The linker seems fine. Could the activation of the PAB-OH group be failing?

Yes, this is a very common failure point. Activating the hydroxyl group is an essential prerequisite for conjugation, and this step is highly sensitive to reaction conditions.

  • Possible Cause: Hydrolysis of the Activated Linker.

    • Why it happens: Activated intermediates, such as PNP-carbonates, are highly susceptible to hydrolysis, especially in the presence of trace amounts of water.[13] This consumes the activated linker before it can react with your payload, leading to the formation of the inactive Fmoc-Val-Ala-PAB-OH starting material.

    • How to diagnose: Monitor the reaction by HPLC. If you see a rapid decrease in the activated linker peak and a corresponding increase in the starting linker peak (Fmoc-Val-Ala-PAB-OH), hydrolysis is likely the culprit.

    • Solution: This is a critical control point.

      • Use Anhydrous Reagents: Ensure all solvents (DMF, DMSO) and reagents are of anhydrous grade.

      • Inert Atmosphere: Perform the entire activation and conjugation reaction under an inert atmosphere of nitrogen or argon gas to exclude atmospheric moisture.[13]

G A Activated Linker (Fmoc-Val-Ala-PAB-PNP) C Desired Product (Fmoc-Val-Ala-PAB-Payload) A->C Desired Reaction (Nucleophilic Attack) E Hydrolysis Product (Fmoc-Val-Ala-PAB-OH) A->E Side Reaction (Hydrolysis) B Payload-NH2 (Amine on drug) D Water (H2O)

Caption: Competing pathways for the activated linker.
  • Possible Cause: Suboptimal Activation Conditions.

    • Why it happens: The choice of base, temperature, and stoichiometry for the activation reaction is crucial. For example, when forming a PNP-carbonate, an appropriate non-nucleophilic base (like DIPEA) is needed to scavenge the HCl byproduct, but an excess can promote side reactions.

    • Solution: Optimize the reaction conditions systematically.

      • Stoichiometry: Use a slight excess (1.2-1.5 equivalents) of the activating agent (e.g., p-nitrophenyl chloroformate).[13]

      • Base: Use a mild, non-nucleophilic base like diisopropylethylamine (DIPEA) and add it dropwise to control the reaction.[13]

      • Temperature: Run the activation at 0°C to room temperature. Lower temperatures can often minimize side reactions.

Q6: My linker is activated, but the final conjugation to my payload is still inefficient. What now?

If the activation is successful (confirmed by HPLC/LC-MS), the problem lies in the nucleophilic substitution step with your payload.

  • Possible Cause: Suboptimal Reaction pH.

    • Why it happens: For conjugation with an amine-containing payload, the amine must be deprotonated (nucleophilic) to react. This requires a basic pH. However, a higher pH also accelerates the hydrolysis of the activated linker.[15] The optimal pH is therefore a trade-off between maximizing amine nucleophilicity and minimizing hydrolysis.

    • Solution: The ideal pH range for coupling to primary amines is typically between 7.2 and 8.5.[16] Perform small-scale experiments to screen different pH values within this range to find the optimal condition for your specific payload. Avoid primary amine buffers like Tris, as they will compete in the reaction.[14][16]

  • Possible Cause: Premature Fmoc-Group Deprotection.

    • Why it happens: The Fmoc group is labile to basic conditions.[6] If the pH is too high or a strong base is used during the payload coupling step, the Fmoc group can be cleaved. The newly exposed amine on the Valine residue can then react with another activated linker molecule, leading to dimerization and other unwanted side products.

    • Solution: Use a mild base like DIPEA and control its addition carefully.[13] Avoid strong bases. Monitor the reaction by HPLC for the appearance of species with a higher molecular weight than your expected product.

  • Possible Cause: Side Reactions with the Payload.

    • Why it happens: If your payload molecule contains other nucleophilic groups (e.g., other amines, thiols, hydroxyls), they can also react with the activated linker, leading to a mixture of products and reduced yield of the desired conjugate.[13]

    • Solution: If possible, use protecting groups for other reactive functionalities on your payload molecule before performing the conjugation.

Key Experimental Protocols
Protocol 1: General Activation of PAB-OH and Conjugation to an Amine Payload

This is a general guideline and must be optimized for your specific payload.

  • Linker Preparation: Dissolve Fmoc-Val-Ala-PAB-OH (1 equivalent) in anhydrous DMF to a concentration of 10-20 mg/mL under an argon or nitrogen atmosphere. Cool the solution to 0°C in an ice bath.

  • Activation: To the linker solution, add p-nitrophenyl chloroformate (1.2 equivalents). Then, add DIPEA (1.5 equivalents) dropwise over 5 minutes.

  • Monitoring Activation: Stir the reaction at 0°C to room temperature. Monitor the formation of the activated Fmoc-Val-Ala-PAB-PNP intermediate by HPLC until the starting material is consumed (typically 1-4 hours).

  • Payload Conjugation: In a separate vial, dissolve your amine-containing payload (1.1 equivalents) in anhydrous DMF or DMSO.

  • Reaction: Slowly add the payload solution to the activated linker solution. Stir the reaction at room temperature under an inert atmosphere.

  • Monitoring Conjugation: Monitor the progress of the reaction by HPLC until the activated linker is consumed (typically 2-16 hours).[13]

  • Work-up and Purification: Once the reaction is complete, the crude product can be purified by Reversed-Phase HPLC (RP-HPLC).[16][17][18][19]

Protocol 2: RP-HPLC Method for Reaction Monitoring
  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[16]

  • Mobile Phase B: 0.1% TFA in acetonitrile.[16]

  • Flow Rate: 1.0 mL/min.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.[9]

  • Detection: Monitor absorbance at 220 nm and 280 nm.[9]

References
  • BenchChem Technical Support Team. (2025). Application Notes and Protocols: A Step-by-Step Guide for Conjugating a Peptide to a Trifunctional Linker. Benchchem.
  • Sterling Pharma Solutions. (2025).
  • Traceless parallel peptide purification by a first-in-class reductively cleavable linker system featuring a safety-release. (2021, February 3). Royal Society of Chemistry.
  • Traceless parallel peptide purification by a first-in-class reductively cleavable linker system featuring a safety-release - PMC. (2021, February 3).
  • WO2017129818A1 - Linker molecule and use thereof in methods for purifying peptides. (n.d.).
  • Fmoc-Val-Ala-OH | CAS:150114-97-9. (n.d.). AxisPharm.
  • Fmoc-Val-Ala-PAB-OH | ADC linker. (n.d.). MedchemExpress.com.
  • addressing side reactions during Fmoc-Ala-PAB-PNP conjug
  • Fmoc-Val-Ala-PAB-OH | AChR. (n.d.). TargetMol.
  • BenchChem Technical Support. (2025).
  • Methods for Removing the Fmoc Group. (n.d.). In Methods in Molecular Biology. Humana Press.
  • Fmoc-Val-Ala-PAB | CAS#1394238-91-5. (n.d.). MedKoo Biosciences.
  • Fmoc-Val-Ala-PAB | ADC Linker chemical | CAS 1394238-91-5. (n.d.). Selleck.
  • The Chemistry Behind ADCs. (2021, May 7). MDPI.
  • BenchChem Technical Support. (2025).
  • Fmoc-Val-Ala-PAB, ADC linker, 1394238-91-5. (n.d.). BroadPharm.
  • WuXi AppTec DMPK. (2026, January 30).
  • ADC linkers: Definition and examples. (2022, January 10). ProteoGenix.
  • BOC Sciences. (n.d.).
  • Conjugation Ratio, Light Dose, and pH Affect the Stability of Panitumumab–IR700 for Near-Infrared Photoimmunotherapy - PMC. (n.d.).

Sources

Optimization

Technical Support Center: Troubleshooting Aggregation in Val-Ala Antibody-Drug Conjugates (ADCs)

Welcome to the ADC Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and resolve aggregation issues specifically a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the ADC Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and resolve aggregation issues specifically associated with Valine-Alanine (Val-Ala) linkers. This guide synthesizes mechanistic theory with field-proven protocols to ensure your ADC constructs remain stable from conjugation through long-term formulation.

The Mechanistic Logic of Val-Ala ADC Aggregation

Q: We specifically switched from a Val-Cit to a Val-Ala linker to reduce aggregation, but our high-DAR (Drug-to-Antibody Ratio) constructs are still precipitating. Why is this happening?

A: You made the scientifically sound choice in switching. The Val-Ala dipeptide is inherently less hydrophobic than the traditional Val-Cit (Valine-Citrulline) linker. This reduced hydrophobicity is exactly why Val-Ala is the preferred cleavable linker for highly lipophilic payloads, such as pyrrolobenzodiazepine (PBD) dimers, allowing for DARs up to 7.4 with limited aggregation (<10%) 12.

However, aggregation is a multifaceted thermodynamic problem. While the linker itself is less hydrophobic, attaching multiple lipophilic payloads still fundamentally alters the antibody's surface, creating localized hydrophobic patches that attract other antibodies 3. Furthermore, the conjugation process requires organic solvents (like DMSO or DMA) to solubilize the Val-Ala-payload complex. These solvents, combined with buffer pH levels that may sit too close to the antibody's isoelectric point (pI), induce partial unfolding of the mAb. This exposes internal hydrophobic residues, triggering an irreversible aggregation cascade 4.

G mAb Unconjugated mAb (Stable, Hydrophilic) Conj Conjugation with Val-Ala-Payload mAb->Conj Stress Organic Solvents (DMSO/DMA) & pH near pI Conj->Stress Induces Mitig1 Solid-Phase Conjugation (Lock-Release) Conj->Mitig1 Preventative HighDAR High DAR Species (Exposed Hydrophobic Patches) Stress->HighDAR Agg Intermolecular Aggregation (Soluble/Insoluble) HighDAR->Agg Hydrophobic Attraction Mitig2 Formulation Excipients (PS80, L-Arginine) Agg->Mitig2 Rescue/Prevention Stable Stable Val-Ala ADC (Monomeric) Mitig1->Stable Mitig2->Stable

Logical mechanism of Val-Ala ADC aggregation and preventative interventions.

Experimental Workflow: Conjugation Troubleshooting

Q: How can we modify our conjugation protocol to prevent solvent-induced aggregation, especially when working with highly hydrophobic Val-Ala-PBD constructs?

A: The most effective mechanistic intervention is to physically prevent intermolecular collisions during the highly vulnerable conjugation phase. This is achieved through Solid-Phase Conjugation (often referred to as the "Lock-Release" method) 3. By immobilizing the antibodies on a solid-phase affinity resin, you isolate them spatially. When the organic solvent and the hydrophobic Val-Ala-payload are introduced, the antibodies cannot interact with one another to form aggregates 5.

Self-Validating Protocol: Solid-Phase Conjugation for Val-Ala ADCs
  • Capture: Immobilize the unconjugated mAb onto a Protein A or target-specific affinity resin. Equilibrate in a high-ionic-strength buffer (e.g., PBS + 5 mM EDTA, pH 7.4) to shield electrostatic interactions. Adjust to a theoretical concentration of 10 mg/mL [[6]]().

  • Reduction: Introduce 8 equivalents of freshly prepared TCEP (relative to antibody concentration). Incubate at 37°C for 2 hours to reduce interchain disulfides 6. Wash the resin with 3 column volumes (CV) of buffer to remove excess TCEP.

  • Conjugation: Prepare the Val-Ala-payload (e.g., Val-Ala-PBD) as a 10 mM stock in DMA or DMSO. Introduce this to the resin-bound mAb. Critical Causality: Ensure the final organic solvent concentration remains strictly <10% (v/v) to prevent irreversible denaturation of the mAb 4. Incubate for 30 minutes at room temperature.

  • Wash & Release: Wash the resin with 5 CV of buffer to eliminate unreacted payload and residual organic solvents. Elute the intact, monomeric ADC directly into a stabilized formulation buffer to prevent post-elution aggregation 3.

Workflow Step1 1. mAb Reduction (TCEP, 37°C, 2h) Step2 2. Solid-Phase Capture (Immobilize on Affinity Resin) Step1->Step2 Step3 3. Val-Ala-Payload Addition (≤10% v/v DMA/DMSO) Step2->Step3 Step4 4. On-Resin Conjugation (Prevents Intermolecular Contact) Step3->Step4 Step5 5. Wash & Release (Elute into Stabilized Buffer) Step4->Step5 Step6 6. TFF Buffer Exchange (Remove Residual Solvents) Step5->Step6 Step7 7. Final Formulation (Add PS80 & L-Arginine) Step6->Step7

Step-by-step solid-phase conjugation workflow for Val-Ala ADCs.

Post-Conjugation Formulation Optimization

Q: Our Val-Ala ADC looks great immediately after purification, but we are seeing soluble aggregates form over time in our liquid formulation. What excipients are critical?

A: Once conjugated, the Val-Ala ADC possesses new hydrophobic interfaces that are highly susceptible to interfacial stress (e.g., air-liquid interfaces during agitation, or interactions with silicone oil in syringes) [[7]](). To mitigate this, your formulation buffer must employ a dual-action excipient strategy:

  • Competing for Interfaces: Nonionic surfactants, specifically Polysorbate 20 (PS20) or Polysorbate 80 (PS80) at 0.01% - 0.1% (w/v), are mandatory. They outcompete the ADC for hydrophobic interfaces, preventing surface-induced unfolding and film formation 47.

  • Suppressing Protein-Protein Interactions: Studies demonstrate that intact PS80 alone might not be sufficient for highly concentrated or highly hydrophobic ADCs. The addition of the amino acid L-Arginine (50 - 250 mM) effectively shields attractive electrostatic and hydrophobic interactions, preventing the formation of viscoelastic protein layers and subsequent aggregation even at high antibody concentrations 7.

Quantitative Data: Linker Comparison & Formulation Benchmarks

To aid in your experimental design, below is a synthesized comparison of the physicochemical properties of Val-Ala versus Val-Cit linkers, alongside the impact of standard formulation excipients.

ParameterVal-Ala LinkerVal-Cit LinkerFormulation Impact / Causality
Intrinsic Hydrophobicity Lower 1Higher 8Lower hydrophobicity prevents premature precipitation during the addition of organic solvents.
Max Achievable DAR Up to 7.4 (with <10% aggregation) [[1]]()Typically limited to ~4.0Val-Ala allows for higher drug loading without compromising the monomeric purity of the final ADC.
Preferred Payload Class Highly lipophilic (e.g., PBD dimers) 2Moderately lipophilic (e.g., MMAE)PBD dimers require Val-Ala to offset their extreme hydrophobicity.
Required Surfactant PS20 / PS80 (0.01% - 0.1%) 4PS20 / PS80 (0.01% - 0.1%)Competes for air/liquid interfaces to prevent surface-induced unfolding.
Required Co-solute L-Arginine (50 - 250 mM) 7Trehalose / Sucrose (5% - 10%)Arginine specifically disrupts the viscoelastic protein layers formed by highly lipophilic payloads.

References

1.[3] Tackling Aggregation Challenges in ADC Production - Pharmaceutical Technology. 2.[4] Technical Support Center: Avoiding Aggregation of Antibody-Drug Conjugates (ADCs) During Conjugation - Benchchem. 3.[1] ADC Panoramic Overview-Linker - Creative Biolabs. 4.[2] The Chemistry Behind ADCs - MDPI. 5.[8] What are ADC Linkers? - AxisPharm. 6.[5] Aggregation in antibody-drug conjugates: causes and mitigation - Cytiva. 7.[7] Mitigation Strategies against Antibody Aggregation Induced by Oleic Acid in Liquid Formulations - PMC. 8.[6] WO2016064749A2 - Novel antibody-drug conjugates and related compounds, compositions, and methods of use - Google Patents.

Sources

Troubleshooting

Technical Support Center: Synthesis of Fmoc-Val-Ala-PAB-OH

Welcome to the technical support guide for the synthesis of Fmoc-Val-Ala-PAB-OH, a critical cleavable linker used in the development of Antibody-Drug Conjugates (ADCs).[1][2][3] This dipeptide linker, composed of Valine...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the synthesis of Fmoc-Val-Ala-PAB-OH, a critical cleavable linker used in the development of Antibody-Drug Conjugates (ADCs).[1][2][3] This dipeptide linker, composed of Valine and Alanine, is specifically designed for enzymatic cleavage within the lysosomal compartment of target cells, often by proteases like Cathepsin B.[4][5] The para-aminobenzyl (PAB) group acts as a self-immolative spacer, which upon peptide bond cleavage, undergoes a 1,6-elimination to release the conjugated payload in its active form.[6][7]

This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during the synthesis of this linker. We will explore the causality behind experimental choices, offer validated troubleshooting protocols, and ground our recommendations in authoritative literature.

Troubleshooting Guide: Common Synthesis Challenges

This section addresses specific issues that may arise during the synthesis of Fmoc-Val-Ala-PAB-OH, presented in a question-and-answer format.

Q1: My first coupling reaction of Fmoc-Alanine to the PAB-functionalized resin is inefficient. What are the likely causes and solutions?

Answer:

Low coupling efficiency at this initial step can stem from several factors related to the resin and the activation chemistry.

  • Potential Causes:

    • Poor Resin Swelling: The solid support must be adequately swollen for reagents to access the reactive sites.[8][9] Common solvents like N,N-Dimethylformamide (DMF) are typically effective, but insufficient swelling can hinder the reaction.

    • Suboptimal Activation/Coupling Reagents: The choice of coupling reagent is critical for efficiently forming the first peptide bond. While standard carbodiimides like DIC can be used, they may not be sufficient.[10]

    • Steric Hindrance at the PAB Linker: The para-aminobenzyl alcohol linker itself can present some steric bulk, requiring robust activation.

  • Solutions & Troubleshooting Steps:

    • Ensure Proper Resin Swelling: Before coupling, swell the PAB-functionalized resin in DMF for at least 1 hour.[11] The resin should visibly increase in volume.

    • Optimize Coupling Reagents: Employ a more potent uronium or phosphonium salt-based coupling reagent.[12] Reagents like HBTU , HATU , or HCTU in combination with a tertiary base such as N,N-Diisopropylethylamine (DIPEA) are highly effective.[10][12][13] HATU is particularly efficient for overcoming steric hindrance.[10]

    • Use an Additive: Include an additive like 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure. These additives act as catalysts and suppress racemization.[12][14]

    • Monitor the Reaction: Use a qualitative test, such as the Kaiser test, to monitor the reaction's completion. A negative test (yellow beads) indicates that all primary amines on the resin have been coupled. If the test remains positive (blue beads), a second coupling may be necessary.

Q2: I'm observing a significant side product at the dipeptide stage, which I suspect is a diketopiperazine. How can I confirm this and prevent its formation?

Answer:

This is a classic and notorious side reaction in Fmoc-based Solid Phase Peptide Synthesis (SPPS), especially at the dipeptide stage.[14][15]

  • Mechanism of Formation: After the successful coupling of Fmoc-Valine to the resin-bound Alanine, the subsequent Fmoc-deprotection step exposes the N-terminal amine of Valine. This newly liberated amine can perform an intramolecular "back-biting" attack on the ester linkage connecting the Alanine to the resin, cleaving the dipeptide from the support and forming the cyclic diketopiperazine (DKP). This results in a significant loss of yield.[15]

  • Confirmation: The DKP is a small, cyclic molecule that will be present in your cleavage and wash solutions. It can be readily identified by Mass Spectrometry (MS) and compared to the expected mass of cyclo(Val-Ala).

  • Prevention Strategies:

    • Choice of Resin: The type of resin linker has a major impact. Using a sterically bulky resin, such as a 2-Chlorotrityl chloride (2-CTC) resin , is highly recommended.[14] The steric hindrance from the trityl group physically inhibits the intramolecular cyclization required for DKP formation. Standard benzyl alcohol-based linkers like Wang resin are more prone to this side reaction.

    • Use a Pre-formed Dipeptide: Instead of coupling the amino acids sequentially on the resin, synthesize or purchase Fmoc-Val-Ala-OH as a single unit.[] Couple this protected dipeptide directly to the PAB-functionalized resin. This completely bypasses the vulnerable dipeptide stage on the solid support where DKP formation occurs.[15]

    • Modified Deprotection Conditions: If sequential synthesis is unavoidable, modifying the Fmoc deprotection conditions can help. Using a shorter deprotection time with 20% piperidine in DMF may reduce the window for the side reaction to occur.[17]

// Nodes Resin_Ala [label="Resin-PAB-Ala-NH-Fmoc", fillcolor="#4285F4"]; Deprotection1 [label="1. Fmoc Deprotection\n(20% Piperidine/DMF)", fillcolor="#EA4335", shape=ellipse]; Resin_Ala_NH2 [label="Resin-PAB-Ala-NH2", fillcolor="#4285F4"]; Coupling_Val [label="2. Couple Fmoc-Val-OH\n(HBTU/DIPEA)", fillcolor="#34A853", shape=ellipse]; Dipeptide_Resin [label="Resin-PAB-Ala-Val-NH-Fmoc", fillcolor="#4285F4"]; Deprotection2 [label="3. Fmoc Deprotection\n(20% Piperidine/DMF)", fillcolor="#EA4335", shape=ellipse]; Linear_Dipeptide [label="Resin-PAB-Ala-Val-NH2\n(Vulnerable Intermediate)", fillcolor="#FBBC05"]; DKP_Formation [label="Intramolecular\nCyclization\n(Side Reaction)", fillcolor="#EA4335", shape=ellipse]; DKP [label="Cyclo(Val-Ala)\n(Diketopiperazine)", fillcolor="#EA4335"]; Cleaved_Resin [label="Resin-PAB-OH", fillcolor="#F1F3F4", fontcolor="#202124"]; Desired_Path [label="4. Couple Next AA\n(Desired Pathway)", fillcolor="#34A853", shape=ellipse]; Tripeptide [label="Resin-PAB-Ala-Val-AA3...", fillcolor="#4285F4"];

// Edges Resin_Ala -> Deprotection1; Deprotection1 -> Resin_Ala_NH2; Resin_Ala_NH2 -> Coupling_Val; Coupling_Val -> Dipeptide_Resin; Dipeptide_Resin -> Deprotection2; Deprotection2 -> Linear_Dipeptide; Linear_Dipeptide -> DKP_Formation [label=" 'Back-biting' attack"]; DKP_Formation -> DKP; DKP_Formation -> Cleaved_Resin; Linear_Dipeptide -> Desired_Path; Desired_Path -> Tripeptide; } .enddot Caption: Mechanism of Diketopiperazine (DKP) formation.

Q3: The coupling of Fmoc-Valine seems slow or incomplete. What adjustments should I make?

Answer:

Valine is a β-branched amino acid, which makes it sterically hindered. This is a well-known challenge in SPPS that requires more forceful coupling conditions.[13][18]

  • Potential Causes:

    • Steric Hindrance: The bulky isopropyl side chain of Valine physically obstructs the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain.

    • Peptide Aggregation: As the peptide chain elongates, it can form secondary structures (e.g., β-sheets) that aggregate, making the N-terminus inaccessible.[18] While less common at the dipeptide stage, it can be a factor.

    • Insufficient Reagent Stoichiometry: Using too few equivalents of the amino acid and coupling reagents can lead to an incomplete reaction.

  • Solutions & Troubleshooting Steps:

    • Use a High-Efficiency Coupling Reagent: This is the most critical adjustment. Reagents like HATU , HCTU , or PyAOP are superior for coupling hindered amino acids compared to HBTU or TBTU.[12][13][19] PyBrOP is another powerful option specifically for very difficult couplings.[19]

    • Increase Reaction Time and Equivalents: Double the standard coupling time (e.g., from 1 hour to 2 hours) and use a higher excess of Fmoc-Val-OH and coupling reagents (e.g., 3-5 equivalents).

    • Perform a Double Coupling: After the initial coupling reaction, drain the vessel, wash with DMF, and repeat the coupling step with a fresh solution of activated Fmoc-Val-OH.

    • Change the Solvent: In cases of suspected aggregation, switching the solvent from DMF to N-Methyl-2-pyrrolidone (NMP) or adding chaotropic salts can help disrupt secondary structures.[14][18] Microwave-assisted synthesis can also be highly effective at accelerating the reaction and breaking up aggregates.[18]

Coupling Reagent Class Recommended Use Case Ref.
HBTU / TBTU Uronium SaltStandard, non-hindered couplings.[13]
HCTU Uronium SaltMore reactive than HBTU, good for general use and moderately hindered couplings.[12]
HATU / PyAOP Uronium/PhosphoniumHighly efficient for sterically hindered amino acids (like Valine) and reduces racemization.[10][20]
PyBOP Phosphonium SaltComparable to HBTU but with non-carcinogenic byproducts.[10]
COMU Uronium SaltHigh efficiency, similar to HATU, with improved safety profile (Oxyma-based).[13][21]
Frequently Asked Questions (FAQs)
Q1: What is the purpose of the PAB (p-aminobenzyl) group in this linker?

The PAB group is a "self-immolative spacer." Its primary role is to ensure the clean and efficient release of an unmodified drug payload after the Val-Ala peptide sequence has been cleaved by a lysosomal enzyme.[6] Once the amide bond between Alanine and the PAB's amino group is broken, the resulting free aniline triggers a rapid, spontaneous 1,6-electronic cascade elimination, releasing CO₂, the drug, and a quinone methide byproduct.[7] This mechanism is crucial because it prevents a fragment of the linker from remaining attached to the drug, which could otherwise reduce its potency.[22]

Q2: Which solid-phase resin is best suited for synthesizing Fmoc-Val-Ala-PAB-OH?

For the synthesis of the peptide acid itself, a highly acid-labile resin is ideal to allow for cleavage while keeping the Fmoc group intact. A 2-Chlorotrityl chloride (2-CTC) resin is the top recommendation. It allows for mild cleavage conditions (e.g., using dilute Trifluoroacetic acid (TFA) in Dichloromethane (DCM)), which preserves the Fmoc protecting group.[23] Furthermore, its steric bulk helps prevent the diketopiperazine side reaction, as discussed in the troubleshooting section.

Q3: What are the standard conditions for Fmoc deprotection, and how do I know if it's complete?

The standard and most widely used condition for Fmoc group removal is treatment with 20% piperidine in DMF .[11][24] A typical cycle involves treating the resin with this solution for 5-10 minutes, followed by thorough washing with DMF to remove the piperidine and the dibenzofulvene-piperidine adduct.[24][25]

To check for completion, you can monitor the deprotection by UV spectroscopy, as the dibenzofulvene adduct has a strong chromophore.[15] Alternatively, after washing, a small sample of the resin can be taken for a Kaiser test . A positive result (deep blue beads) confirms the presence of a free primary amine, indicating a successful deprotection.

// Nodes Start [label="Start: 2-Chlorotrityl\nChloride Resin", shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"]; Load_PAB [label="1. Load p-Aminobenzyl Alcohol\n(PAB-OH)", fillcolor="#4285F4"]; Load_Ala [label="2. Couple Fmoc-Ala-OH", fillcolor="#34A853"]; Wash1 [label="Wash (DMF)", shape=ellipse, fillcolor="#FBBC05"]; Deprotect1 [label="3. Fmoc Deprotection\n(20% Piperidine/DMF)", fillcolor="#EA4335"]; Wash2 [label="Wash (DMF)", shape=ellipse, fillcolor="#FBBC05"]; Couple_Val [label="4. Couple Fmoc-Val-OH\n(Use HATU/DIPEA)", fillcolor="#34A853"]; Wash3 [label="Wash (DMF)", shape=ellipse, fillcolor="#FBBC05"]; Cleavage [label="5. Cleave from Resin\n(Dilute TFA in DCM)", fillcolor="#EA4335"]; Purify [label="6. Purification\n(RP-HPLC)", fillcolor="#4285F4"]; Product [label="Final Product:\nFmoc-Val-Ala-PAB-OH", shape=folder, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Load_PAB; Load_PAB -> Load_Ala; Load_Ala -> Wash1; Wash1 -> Deprotect1; Deprotect1 -> Wash2; Wash2 -> Couple_Val; Couple_Val -> Wash3; Wash3 -> Cleavage; Cleavage -> Purify; Purify -> Product; } .enddot Caption: Synthesis workflow for Fmoc-Val-Ala-PAB-OH.

Experimental Protocols
Protocol 1: Coupling of Fmoc-Amino Acid (e.g., Fmoc-Val-OH)

This protocol outlines a robust method for coupling a sterically hindered amino acid.

  • Resin Preparation: Ensure the resin-bound peptide with the free N-terminal amine is swollen in DMF in a reaction vessel.

  • Activation Solution: In a separate vial, dissolve Fmoc-Val-OH (3 eq.), HATU (2.9 eq.), and HOBt (3 eq.) in DMF.

  • Base Addition: Add DIPEA (6 eq.) to the activation solution and vortex for 1-2 minutes. The solution will typically change color.

  • Coupling Reaction: Add the activated amino acid solution to the reaction vessel containing the resin.

  • Agitation: Agitate the reaction mixture for 2-4 hours at room temperature.[11]

  • Monitoring: Perform a Kaiser test. If the test is negative (yellow), proceed to washing. If positive (blue), perform a second coupling (repeat steps 2-5).

  • Washing: Once the reaction is complete, drain the vessel and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

Protocol 2: Cleavage from 2-Chlorotrityl Chloride Resin

This protocol uses mild acidic conditions to release the peptide acid while preserving the N-terminal Fmoc group.

  • Resin Preparation: Wash the final peptide-resin with DCM to remove DMF, then dry the resin under a vacuum for 15-30 minutes.

  • Cleavage Cocktail: Prepare a solution of 1-2% TFA in DCM.

  • Cleavage Reaction: Add the cleavage cocktail to the resin and agitate gently for 30-60 minutes. The reaction can be monitored by taking a small aliquot of the solution, neutralizing it with DIPEA, and analyzing via LC-MS.

  • Collection: Filter the resin and collect the filtrate into a flask containing a small amount of pyridine or DIPEA to immediately neutralize the TFA.

  • Resin Washing: Wash the resin 2-3 more times with the cleavage cocktail or DCM and combine the filtrates.

  • Workup: Evaporate the solvent under reduced pressure. The crude product can then be purified by reverse-phase HPLC.

References
  • ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
  • Boc Sciences. (2024, December 10). Commonly Used Condensation Agents in Peptide Solid Phase Synthesis.
  • MedChemExpress. (n.d.). Fmoc-Val-Ala-PAB-OH.
  • Gharibi, B., et al. (2021). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules.
  • Creative Peptides. (n.d.). Liquid Phase vs. Solid Phase Peptide Synthesis: Pros and Cons.
  • Coin, I., et al. (2007). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science.
  • Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
  • Dilun Biotechnology. (2025, August 28). Commonly Used Coupling Reagents in Peptide Synthesis.
  • Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
  • Biovera Research. (2025, November 18). Solid-Phase Peptide Synthesis Methods: Complete Guide.
  • Constans, A. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry.
  • Wade, J. D., et al. (2000). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. Letters in Peptide Science.
  • Merck. (n.d.). Building Blocks, Resins, and Coupling Reagents for GLP-1 Synthesis.
  • Merck. (n.d.). Fmoc SPPS Linkers.
  • TargetMol. (n.d.). Fmoc-Val-Ala-PAB-OH.
  • BroadPharm. (n.d.). Fmoc-PEG4-Val-Ala-PAB-PNP, ADC linker.
  • BroadPharm. (n.d.). Fmoc-Val-Ala-PAB, ADC linker.
  • Nowick, J.S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. Retrieved from University of California, Irvine website.
  • Biomatik. (2022, November 28). What are the Sustainability Challenges in Peptide Synthesis and Purification?.
  • BenchChem. (2025). Application Notes and Protocols for the Synthesis of D-Amino Acid-Rich Peptides with Fmoc-D-Val-OH.
  • BOC Sciences. (n.d.). Fmoc-Val-Ala-OH.
  • Selleck Chemicals. (n.d.). Fmoc-Val-Ala-PAB.
  • Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
  • Fields, G. B. (1997). Methods for Removing the Fmoc Group. Methods in Enzymology.
  • Sabatino, G., et al. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Molecules.
  • An, Z., et al. (2018). Immolation of p-Aminobenzyl Ether Linker and Payload Potency and Stability Determine the Cell-Killing Activity of Antibody-Drug Conjugates with Phenol-Containing Payloads. Molecular Pharmaceutics.
  • Fields, G. B. (n.d.). Methods for Removing the Fmoc Group.
  • ResearchGate. (2026, January 9). Immolation of p-Aminobenzyl Ether Linker and Payload Potency and Stability Determine the Cell-Killing Activity of Antibody-Drug Conjugates with Phenol-Containing Payloads | Request PDF.
  • BenchChem. (2025). Technical Support Center: Fmoc Deprotection of PEG Linkers.
  • MDPI. (2024, March 22). Safety-Catch Linkers for Solid-Phase Peptide Synthesis.
  • Camarero, N., et al. (2019).
  • BenchChem. (2025). The Pivotal Role of the p-Aminobenzyl Group in Ala-Ala-Asn-PAB Linkers for Targeted Drug Delivery.
  • Digital WPI. (2014, January 29). Modifications of the Self-Immolative Spacer PABOH in Antibody Drug Conjugates.

Sources

Optimization

Technical Support Center: Fmoc-Val-Ala-PAB-OH Solubility &amp; Reaction Troubleshooting

Welcome to the Technical Support Center for Antibody-Drug Conjugate (ADC) linker synthesis. As application scientists, we frequently receive inquiries regarding the handling of Fmoc-Val-Ala-PAB-OH (CAS: 1394238-91-5), a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Antibody-Drug Conjugate (ADC) linker synthesis. As application scientists, we frequently receive inquiries regarding the handling of Fmoc-Val-Ala-PAB-OH (CAS: 1394238-91-5), a highly effective, Cathepsin B-cleavable linker intermediate used in targeted drug delivery[1],[2].

Despite its utility, this molecule is notoriously difficult to keep in solution during conjugation workflows. This guide provides field-proven, causality-driven troubleshooting strategies to overcome these solubility barriers without compromising the integrity of your linker.

Section 1: The Mechanistic Root of Insolubility

Q: Why is Fmoc-Val-Ala-PAB-OH so difficult to dissolve compared to standard amino acids? A: The insolubility of this linker is not a random artifact; it is a direct consequence of its tripartite structural hydrophobicity and high propensity for intermolecular aggregation:

  • The Fmoc Group: The 9-fluorenylmethoxycarbonyl protecting group is a large, planar, highly hydrophobic moiety that heavily promotes

    
     stacking interactions.
    
  • The Val-Ala Dipeptide Core: Short peptide sequences containing hydrophobic residues (Valine and Alanine) readily form strong intermolecular hydrogen bonds between their amide backbones. This creates stable, highly crystalline

    
    -sheet-like aggregates[3],[4].
    
  • The PAB-OH Spacer: The para-aminobenzyl alcohol group introduces additional aromaticity and hydrogen-bonding donors/acceptors.

Combined, these factors create a lattice energy that is difficult to disrupt with standard polar aprotic solvents alone, often requiring specialized solubilization strategies[5].

Section 2: Solvent Selection & Quantitative Data

Q: What are the maximum solubility limits in common organic solvents? A: Solubility is highly dependent on solvent purity—specifically, water content. Moisture-contaminated solvents will drastically reduce solubility and cause the hydrophobic linker to crash out[6]. Below is a summary of quantitative solubility limits based on verified vendor data and field experience.

Table 1: Solubility Profile of Fmoc-Val-Ala-PAB-OH

SolventMax SolubilityRecommended Action / Causality Notes
Water / Aqueous Buffers InsolubleDo not use as a primary solvent. The hydrophobic nature of the sequence repels aqueous solvation[4].
Dichloromethane (DCM) < 1 mg/mLUse only as a minor co-solvent if required for specific coupling reagents.
N,N-Dimethylformamide (DMF) ~10 - 20 mg/mLRequires strictly anhydrous conditions. Add chaotropic salts if higher concentrations are needed.
Dimethyl Sulfoxide (DMSO) ~100 mg/mL (193 mM)Best primary solvent[6]. Use fresh, anhydrous DMSO. Sonication is highly recommended to achieve 10 mM+ concentrations[1].
Section 3: Additives & Temperature Control

Q: My reaction requires DMF, but the linker crashes out at my desired concentration. How can I force it into solution? A: When DMSO cannot be used (e.g., due to downstream purification issues or reagent incompatibility), you can disrupt the intermolecular hydrogen bonding in DMF by introducing a chaotropic salt .

  • The LiCl Strategy: Adding 0.1 M to 0.5 M anhydrous Lithium Chloride (LiCl) to your DMF is a classic, field-proven technique for solubilizing stubborn peptide structures[7]. The

    
     ions coordinate directly with the carbonyl oxygens of the Val-Ala peptide bonds, breaking the 
    
    
    
    -sheet-like intermolecular hydrogen bonds and preventing aggregation.

Q: Can I use heat to dissolve the linker faster? A: Proceed with extreme caution. While mild warming (up to 35–40°C) combined with sonication is acceptable to increase the molecular dynamic energy of the solvent[8], exceeding 50°C poses severe risks:

  • Premature Fmoc Cleavage: If there are any trace basic impurities in your solvent, heat will accelerate the unwanted deprotection of the Fmoc group.

  • PAB-OH Polymerization: The para-aminobenzyl alcohol group is designed to be self-immolative. Under thermal stress, it can undergo premature 1,6-elimination or polymerize, ruining your batch.

SolubilityWorkflow Start Weigh Fmoc-Val-Ala-PAB-OH Solvent Add Anhydrous DMF or DMSO Start->Solvent Check1 Is it fully dissolved? Solvent->Check1 AddLiCl Add 0.1 M LiCl (Chaotropic Agent) Check1->AddLiCl No Success Proceed to Coupling Reaction Check1->Success Yes Check2 Is it fully dissolved? AddLiCl->Check2 Sonicate Gentle Sonication & Heating (35°C) Check2->Sonicate No Check2->Success Yes Sonicate->Success Solution Clears

Caption: Diagnostic workflow for troubleshooting Fmoc-Val-Ala-PAB-OH solubility in organic solvents.

Section 4: Validated Pre-Activation & Coupling Protocol

To ensure high-fidelity coupling (e.g., to a payload like MMAE or forming an active PFP ester), follow this self-validating workflow. The system is designed so that failure at any step is immediately visible, preventing wasted downstream reagents.

Step-by-Step Methodology:

  • Solvent Preparation: Prepare a solution of 0.1 M anhydrous LiCl in anhydrous DMF. Purge with dry Nitrogen or Argon for 5 minutes to remove ambient moisture.

  • Solubilization: Weigh Fmoc-Val-Ala-PAB-OH and add the prepared DMF/LiCl solvent to achieve a target concentration of 50 mM.

    • Validation Check: The solution must be completely clear. If cloudy, apply gentle sonication for 5 minutes at room temperature. Do not proceed if particulates remain; re-verify solvent anhydrousness.

  • Activation: Add 1.1 equivalents of the activating agent (e.g., Bis(pentafluorophenyl) carbonate for active ester formation, or PyBOP for direct amidation). Add 2.0 equivalents of a non-nucleophilic base (e.g., DIPEA).

    • Causality Note: DIPEA is specifically chosen over stronger bases (like DBU) to minimize premature Fmoc cleavage during the activation phase.

  • Conjugation: Once activation is confirmed via LC-MS (typically 30-60 minutes), add 1.0 equivalent of the payload amine. Stir at room temperature for 2-4 hours.

  • Quenching & Verification: Quench the reaction with a small amount of methanol.

    • Validation Check: Verify the mass shift corresponding to the conjugated product via LC-MS before proceeding to purification.

CouplingWorkflow Step1 1. Solubilization Anhydrous DMF + LiCl Step2 2. Activation Add DIPEA & Activator Step1->Step2 Step3 3. Conjugation Add Payload Amine Step2->Step3 Step4 4. Verification LC-MS Mass Shift Step3->Step4

Caption: Step-by-step self-validating workflow for the activation and conjugation of Fmoc-Val-Ala-PAB-OH.

References
  • AxisPharm. "Fmoc-Val-Ala-OH | CAS:150114-97-9". AxisPharm Products. [Link]

  • Royal Society Publishing. "Studies in polymerization VIII. Reactions of iV-carboxy-a-amino acid anhydrides initiated by metal cations". Proceedings of the Royal Society. [Link]

  • Biomatik. "Peptide Handling (Solubility & Storage) Guideline". Biomatik Resources. [Link]

Sources

Troubleshooting

Technical Support Center: Addressing Premature Linker Cleavage in Plasma

Welcome to the Technical Support Center for Antibody-Drug Conjugate (ADC) Linker Stability. This guide is designed for researchers, scientists, and drug development professionals actively working on ADCs.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Antibody-Drug Conjugate (ADC) Linker Stability. This guide is designed for researchers, scientists, and drug development professionals actively working on ADCs. Premature cleavage of the linker in systemic circulation is a critical challenge, often leading to off-target toxicity and diminished therapeutic efficacy.[1][][3] An ideal linker must achieve a delicate balance: remaining stable in circulation while ensuring efficient payload release within the target tumor cells.[1][3][4]

This resource provides in-depth, field-proven insights through a series of frequently asked questions (FAQs) and detailed troubleshooting protocols to help you diagnose, understand, and resolve issues related to linker instability in plasma.

Part 1: Understanding the Mechanisms of Premature Cleavage

This section addresses the fundamental "why" behind linker instability. Understanding the specific chemical and enzymatic vulnerabilities of your linker is the first step toward rational design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of premature linker cleavage in plasma?

A1: Premature linker cleavage is broadly driven by two factors: enzymatic degradation and chemical instability.[5]

  • Enzymatic Degradation: Plasma contains a variety of enzymes, such as proteases and esterases, that can recognize and cleave specific bonds within the linker structure.[5] For example, the widely used valine-citrulline (Val-Cit) dipeptide linker, designed for cleavage by lysosomal cathepsins, can be susceptible to premature cleavage by proteases like human neutrophil elastase in the bloodstream.[5]

  • Chemical Instability: Certain chemical bonds are inherently unstable at the physiological pH of blood (~7.4). For instance, early-generation hydrazone linkers, which are designed to be acid-labile, can exhibit insufficient stability in circulation, leading to gradual, non-specific payload release.[][6] Similarly, disulfide linkers can be prematurely reduced in the mildly reducing environment of plasma, although the concentration of reducing agents like glutathione (GSH) is significantly lower than inside a cell.[6][]

Q2: My Val-Cit peptide linker is reported to be stable in human plasma, but I see significant cleavage in my mouse model. Why?

A2: This is a well-documented species-specific difference. Mouse plasma contains a high concentration of the carboxylesterase 1C (Ces1C), which is known to cleave Val-Cit linkers.[5][8][9] In contrast, the corresponding human carboxylesterases have much lower activity towards this linker, leading to its greater stability in human plasma.[10] This discrepancy is a critical consideration for preclinical model selection and data interpretation. For ADCs with Val-Cit linkers, preclinical studies may require the use of Ces1C knockout mouse models to better predict human pharmacokinetics.[9]

Q3: How do different types of cleavable linkers compare in terms of plasma stability?

A3: Linker stability is a key design parameter that must be balanced with the need for efficient payload release at the target site.[1] Here is a comparative summary:

Linker TypeCleavage MechanismGeneral Plasma StabilityKey Considerations
Hydrazone pH-sensitive (Acid Hydrolysis)Moderate to LowCan be unstable at neutral pH, leading to premature release.[][6] Stability can be modulated by chemical modifications.
Disulfide Reduction-sensitiveModerate to HighSusceptible to reduction by plasma thiols (e.g., glutathione), though intracellular GSH concentrations are much higher.[6][11] Stability is enhanced by introducing steric hindrance near the disulfide bond.[6][]
Peptide (e.g., Val-Cit) Enzyme-sensitive (Proteases)High (in humans)Generally very stable in human plasma but can be cleaved by specific proteases.[] Susceptible to cleavage by carboxylesterases in rodent plasma.[5][9]
β-Glucuronide Enzyme-sensitive (β-glucuronidase)HighHighly stable in plasma due to low levels of β-glucuronidase, which is abundant in the tumor microenvironment and lysosomes.[][11] Offers good hydrophilicity, reducing aggregation.[11]

Q4: Can the conjugation site on the antibody affect linker stability?

A4: Yes, absolutely. The local microenvironment of the conjugation site can significantly influence the linker's susceptibility to cleavage.[13]

  • Steric Hindrance: Conjugating a linker to a site that is partially shielded by the antibody's structure can physically protect it from enzymatic or chemical attack.[13][14]

  • Conjugation Chemistry: The method of conjugation itself is critical. For instance, traditional maleimide-based conjugation to cysteine residues can be susceptible to a retro-Michael addition reaction in plasma, where the linker detaches from the antibody.[6] This can be mitigated by using next-generation maleimide derivatives or other conjugation chemistries.

Part 2: Troubleshooting Experimental Assays & Enhancing Stability

This section provides practical guidance for designing robust experiments to assess linker stability and offers strategies to improve the performance of your ADC.

Troubleshooting Guide: In Vitro Plasma Stability Assays

High levels of free payload or inconsistent results in your plasma stability assay can be frustrating. This guide helps you pinpoint the source of the problem.

Issue: High variability in drug release measurements between replicates.

Potential CauseRecommended Action
Inconsistent Sample Handling Ensure all plasma aliquots are thawed uniformly and kept on ice before incubation. Use a calibrated pipette and consistent mixing technique for all samples.
Matrix Effects in Analysis Plasma proteins can interfere with LC-MS or ELISA analysis. Optimize your sample processing method (e.g., protein precipitation, immuno-affinity capture) to efficiently separate the ADC and free payload from interfering plasma components.[13]
Payload Instability The released payload itself might be unstable in plasma, leading to underestimation. Assess the stability of the free payload alone in plasma under the same assay conditions to correct for any degradation.[15]

Issue: Higher-than-expected payload release in all plasma samples.

Potential CauseRecommended Action
Inherent Linker Instability The linker chemistry may be too labile for the intended application. This is a fundamental design issue.
Contaminated Plasma Ensure the plasma used is of high quality, properly stored, and free of microbial contamination, which could introduce exogenous enzymes.
Assay Conditions Confirm the incubation temperature is precisely controlled at 37°C.[15] Ensure the pH of the final ADC-plasma mixture is within the physiological range.
Workflow & Protocol: In Vitro Plasma Stability Assay

This protocol provides a robust framework for assessing the stability of an ADC in plasma.

G cluster_prep Preparation cluster_incubation Incubation cluster_sampling Sampling & Processing cluster_analysis Analysis cluster_data Data Interpretation prep_adc Prepare ADC Stock (in appropriate buffer) incubate Incubate ADC in Plasma at 37°C prep_adc->incubate prep_plasma Thaw Plasma Aliquots (e.g., Human, Mouse, Rat) prep_plasma->incubate aliquots Collect Aliquots at Time Points (0, 6, 24, 48, 96h) incubate->aliquots process Quench & Separate ADC (e.g., Immuno-affinity Capture) aliquots->process lcms Quantify Free Payload in Supernatant (LC-MS) process->lcms elisa Determine Avg. DAR of Captured ADC (ELISA/HIC) process->elisa stability Assess Stability: Plot % Free Payload vs. Time lcms->stability elisa->stability

Caption: Workflow for a typical in vitro plasma stability assay.

  • Preparation:

    • Prepare a stock solution of your ADC in a suitable, amine-free buffer (e.g., PBS).

    • Thaw frozen plasma (e.g., human, mouse, cynomolgus monkey) from a reputable supplier in a 37°C water bath and place on ice. Centrifuge to remove any cryoprecipitates.[13][15]

  • Incubation:

    • In a microcentrifuge tube, add the ADC to the plasma to a final concentration (e.g., 0.1-1 mg/mL).[13] Include a control sample of ADC in buffer alone.

    • Incubate the samples in a temperature-controlled incubator or water bath at 37°C.[15]

  • Time-Point Collection:

    • At designated time points (e.g., 0, 6, 24, 48, 72, 96, 168 hours), collect an aliquot from each sample.[13]

    • Immediately quench the reaction by placing the aliquot on ice or by adding an organic solvent if compatible with your downstream analysis.

  • Sample Processing:

    • Separate the intact ADC from the plasma matrix. Immuno-affinity capture using Protein A/G magnetic beads is a common and effective method.[13][16]

    • After capture, the supernatant (containing released payload) and the beads (containing intact ADC) are processed separately.

  • Analysis:

    • Free Payload Quantification: Analyze the supernatant using a validated LC-MS/MS method to accurately quantify the concentration of released payload.[5][13]

    • Drug-to-Antibody Ratio (DAR) Analysis: Elute the ADC from the beads. Analyze the average DAR using techniques like Hydrophobic Interaction Chromatography (HIC) or Reversed-Phase HPLC (RP-HPLC) to measure drug loss over time.[5]

  • Data Interpretation:

    • Plot the percentage of released payload against time for each plasma species. A stable ADC will exhibit a minimal increase in free payload over the time course.

Strategies for Enhancing Linker Stability

If you've confirmed that your linker is prematurely cleaving, the following design strategies can be employed to improve its stability.

Q5: How can I make my disulfide linker more stable in plasma?

A5: The key is to increase steric hindrance around the disulfide bond. This makes it more difficult for reducing agents in the plasma to access and cleave the bond, while still allowing for efficient cleavage in the highly reductive intracellular environment. Introducing bulky groups, such as methyl groups, on the carbon atoms adjacent to the disulfide bond is a clinically validated and effective strategy.[6][]

Q6: My peptide linker is susceptible to plasma proteases. What modifications can I make?

A6: Several strategies can protect peptide linkers from circulating proteases:

  • Incorporate Non-natural Amino Acids: Replacing standard amino acids with non-natural counterparts can disrupt protease recognition sites.

  • Add a "Protecting Group": Novel strategies involve adding a temporary protecting group to the peptide that is only removed in the lysosome. For example, a β-glucuronide moiety can be attached to the peptide linker. This large, hydrophilic group sterically shields the peptide from plasma proteases but is efficiently cleaved by β-glucuronidase in the lysosome, exposing the peptide for subsequent cleavage and payload release.[17] This is known as a "tandem-cleavage" strategy.[17]

  • Utilize Self-Immolative Spacers: While not directly modifying the cleavage site, ensuring a self-immolative spacer (like PABC) is correctly positioned is crucial.[6][] It facilitates efficient payload release after the initial enzymatic cleavage and can influence the accessibility of the cleavage site.[6][]

G center Optimal ADC Performance stability High Plasma Stability (Low Off-Target Toxicity) stability->center contributes to release Efficient Tumor Release (High Efficacy) release->center contributes to mod_steric ↑ Steric Hindrance (e.g., hindered disulfides) mod_steric->stability mod_tandem Tandem-Cleavage (e.g., Glucuronide-Peptide) mod_tandem->stability mod_tandem->release mod_noncleavable Use Non-Cleavable Linker mod_noncleavable->stability mod_enzyme Optimize Enzyme Target (e.g., Cathepsin B vs. pH) mod_enzyme->release

Caption: Balancing plasma stability and payload release through linker design.

References

  • Technology Networks. (n.d.). ADC Linker - Development and Challenges. [Link]

  • Pillow, T. H., et al. (2021). Tandem-Cleavage Linkers Improve the In Vivo Stability and Tolerability of Antibody–Drug Conjugates. Bioconjugate Chemistry. [Link]

  • Sling Therapeutics. (2024, May 7). Overcoming Challenges in the Development of Antibody Drug Conjugates. [Link]

  • St. Amant, A. H., et al. (n.d.). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Pharmaceutical Research. [Link]

  • Biointron. (2025, September 3). Considerations in ADC Linker Design: Stability, Efficacy, and Precision. [Link]

  • ResearchGate. (n.d.). (A) Fate of an ADC before and after internalization. Premature cleavage...[Link]

  • Lee, C., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology. [Link]

  • Sterling Pharma Solutions. (n.d.). ADC stability in plasma and serum via mass spectrometry. [Link]

  • Le, K. N., et al. (2017). High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release. ACS Omega. [Link]

  • Taylor & Francis Online. (2020, January 30). Improved translation of stability for conjugated antibodies using an in vitro whole blood assay. [Link]

  • MDPI. (2024, February 2). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. [Link]

  • National Center for Biotechnology Information. (2021, January 19). Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker...[Link]

  • National Center for Biotechnology Information. (2023, November 16). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. [Link]

  • ChemRxiv. (2026, February 10). Effect of Linker-Payload Composition on Plasma Stability of Antibody-Drug Conjugates Mediated by Lipoic Acid Ligase A. [Link]

Sources

Reference Data & Comparative Studies

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Fmoc-Val-Ala-PAB-OH

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the benchtop; it encompasses a commitment to safety and environmental stewardship. The proper disposal of speciali...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the benchtop; it encompasses a commitment to safety and environmental stewardship. The proper disposal of specialized chemical reagents like Fmoc-Val-Ala-PAB-OH is not merely a regulatory formality but a cornerstone of a compliant and safe laboratory environment. This guide provides a detailed, procedural framework for the safe handling and disposal of this key bioconjugation linker, ensuring that its lifecycle in the lab concludes responsibly.

Fmoc-Val-Ala-PAB-OH is a widely utilized cleavable linker, integral to the synthesis of Antibody-Drug Conjugates (ADCs).[1][2][3] Its structure, incorporating a dipeptide sequence (Val-Ala), allows for specific cleavage by lysosomal proteases like Cathepsin B, enabling targeted drug release.[4] While its utility is clear, its disposal requires a nuanced understanding of its chemical properties and the associated waste streams generated during its use, particularly in Solid-Phase Peptide Synthesis (SPPS).

This document moves beyond a simple checklist, providing the causal logic behind each procedural step. Adherence to these protocols is essential for personnel safety, environmental protection, and regulatory compliance.[5]

Hazard Profile and Essential Safety Precautions

In the absence of a specific, universally available Safety Data Sheet (SDS), Fmoc-Val-Ala-PAB-OH and its associated reagents must be treated with the caution afforded to all research-grade chemicals with potentially unknown biological activities.[6] The primary hazards are associated with direct contact and inhalation of the solid form.

Inferred Hazard Profile:

  • Skin and Eye Irritation: Direct contact with the powder or concentrated solutions may cause irritation.[7]

  • Respiratory Irritation: Inhalation of the fine powder can lead to respiratory tract irritation.[7]

  • Solvent-Specific Hazards: The solvents used to dissolve and react with the linker (e.g., DMF, DMSO, Piperidine) carry their own significant health and safety risks.

Personal Protective Equipment (PPE)

A non-negotiable first line of defense is the consistent and correct use of PPE. All handling and disposal procedures must be conducted within a certified chemical fume hood.[6]

PPE ItemSpecificationRationale
Eye Protection Chemical-resistant safety gogglesProtects against splashes of chemical solutions and airborne powder.[6]
Hand Protection Chemical-resistant nitrile glovesPrevents direct skin contact. Gloves should be changed immediately if contaminated.[6]
Body Protection Full-coverage lab coatProtects skin and clothing from spills and contamination.[6]
Footwear Closed-toe, non-permeable shoesPrevents exposure from spills that may reach the floor.[6]

The Core Disposal Workflow: A Step-by-Step Protocol

Proper disposal hinges on one critical principle: waste segregation at the point of generation .[5] Mixing different waste streams is not only a compliance violation but can also lead to dangerous chemical reactions. The following workflow provides a systematic approach to segregating and managing waste derived from Fmoc-Val-Ala-PAB-OH.

Experimental Protocol for Waste Segregation and Disposal

This protocol details the segregation of waste into distinct, clearly labeled containers. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure alignment with local and federal regulations.[8]

Step 1: Prepare and Label Waste Containers Before beginning any work, prepare and label dedicated hazardous waste containers for each anticipated waste stream.

Step 2: Segregate Waste During Your Experiment

  • Solid Waste:

    • Collect all materials contaminated with solid Fmoc-Val-Ala-PAB-OH. This includes:

      • Unused or expired lyophilized powder.

      • Contaminated weigh boats, pipette tips, and microspatulas.

      • Contaminated gloves and absorbent paper.

    • Place these items directly into a container clearly labeled: "HAZARDOUS SOLID WASTE: Fmoc-Val-Ala-PAB-OH ".[8][9]

  • Liquid Waste (Non-Halogenated):

    • This stream includes solutions of the peptide linker dissolved in solvents like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[1]

    • Collect this waste in a container labeled: "HAZARDOUS LIQUID WASTE: Non-Halogenated Organic Solvents ". Specify the primary components (e.g., DMF, Fmoc-Val-Ala-PAB-OH).

  • Fmoc-Deprotection Waste (Basic):

    • The solution used for removing the Fmoc protecting group, typically 20% piperidine in DMF, is a distinct and critical waste stream.[10][11] This solution contains piperidine and its dibenzofulvene adduct.

    • Collect this waste in a dedicated container labeled: "HAZARDOUS LIQUID WASTE: Basic, Non-Halogenated. Contains Piperidine/DMF ".[5] Never mix this basic waste with acidic waste streams.

  • Aqueous Waste:

    • Collect all aqueous layers from extractions and washes.

    • Even if the concentration of the peptide is low, this should be treated as hazardous waste.

    • Collect in a container labeled: "HAZARDOUS AQUEOUS WASTE: Trace Peptides/Organics ".

Step 3: Decontamination of Equipment and Work Surfaces

  • Work Surfaces: Thoroughly wipe down all surfaces where the compound was handled with an appropriate laboratory cleaning agent.[8]

  • Reusable Glassware:

    • Rinse glassware with a small amount of a suitable solvent (e.g., the solvent used in the experiment).

    • Crucially, this initial rinsate must be collected as hazardous liquid waste and added to the appropriate container (e.g., Non-Halogenated).[8]

    • After the initial hazardous rinse, glassware can undergo standard laboratory washing procedures.

Step 4: Final Storage and Disposal

  • Ensure all waste container lids are securely sealed when not in use.[5]

  • Store the labeled containers in a designated, well-ventilated, and secure satellite accumulation area within the laboratory.[5]

  • Arrange for the collection and final disposal of the hazardous waste through your institution's EHS office or a licensed hazardous waste contractor.[8][9]

Chemical and Physical Data Summary

A clear understanding of the compound's properties is vital for safe handling.

PropertyValueSource(s)
Chemical Name (9H-Fluoren-9-yl)methyl [(S)-1-[[(S)-1-[[4-(Hydroxymethyl)phenyl]amino]-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
CAS Number 1394238-91-5[4][12][13]
Molecular Formula C₃₀H₃₃N₃O₅[4][12][13]
Molecular Weight 515.61 g/mol [1][12][13]
Appearance White to light yellow powder/crystal
Storage -20°C for long-term storage[2][4][12]

Visualization of the Disposal Workflow

The following diagram illustrates the critical decision-making process for segregating waste generated from experiments involving Fmoc-Val-Ala-PAB-OH.

G cluster_waste_type Is the waste solid or liquid? cluster_liquid_type What is the primary solvent/reagent? start Waste Generation Point (Fmoc-Val-Ala-PAB-OH Experiment) solid_waste Solid start->solid_waste Contaminated tips, gloves, powder liquid_waste Liquid start->liquid_waste Solutions, washes, rinsate solid_container Solid Hazardous Waste (Fmoc-Val-Ala-PAB-OH) solid_waste->solid_container deprotection_waste Fmoc Deprotection? (Piperidine/DMF) liquid_waste->deprotection_waste Yes organic_waste Organic Solvent? (e.g., DMF, DMSO) liquid_waste->organic_waste No basic_container Basic Liquid Waste (Piperidine/DMF) deprotection_waste->basic_container aqueous_waste Aqueous Solution? organic_waste->aqueous_waste No organic_container Non-Halogenated Liquid Waste organic_waste->organic_container Yes aqueous_container Aqueous Waste aqueous_waste->aqueous_container

Sources

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